Cas no 1311254-93-9 ((S)-1-(4-Pyridinyl)propylamine 2hcl)

• Product Name: (S)-1-(4-Pyridinyl)propylamine 2hcl
• CAS No: 1311254-93-9
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD18711611
• CID: 4727035
• Update Time: 2025-10-29

(S)-1-(4-Pyridinyl)propylamine 2hcl Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-PYRIDINYL)PROPYLAMINE 2HCL
• (S)-1-(4-Pyridinyl)propylamine dihydrochloride
• (S)-1-(4-Pyridinyl)propylamine 2hcl

• MDL： MFCD18711611
• Inchi： 1S/C8H12N2.ClH/c1-2-8(9)7-3-5-10-6-4-7;/h3-6,8H,2,9H2,1H3;1H/t8-;/m0./s1
• InChI Key： GYHUQCUWRLXHKU-QRPNPIFTSA-N
• SMILES： Cl.N[C@H](C1C=CN=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White to Yellow Solid

(S)-1-(4-Pyridinyl)propylamine 2hcl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1-(4-Pyridinyl)propylamine 2hcl

Introduction to (S)-1-(4-Pyridinyl)propylamine 2HCl (CAS No. 1311254-93-9)

(S)-1-(4-Pyridinyl)propylamine 2HCl, with the chemical formula C₁₀H₁₆N₂.HCl, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives and has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The CAS number 1311254-93-9 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The synthesis and characterization of (S)-1-(4-Pyridinyl)propylamine 2HCl involve rigorous methodologies to ensure high purity and enantiomeric excess, which are critical for its intended use in medicinal chemistry. The presence of the pyridine ring and the propylamine side chain contributes to its complex interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The structural features of (S)-1-(4-Pyridinyl)propylamine 2HCl make it a promising candidate for investigating potential effects on neurotransmitter systems. Preliminary studies have suggested that this compound may interact with receptors and enzymes involved in modulating synaptic transmission, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The enantiomeric purity of (S)-1-(4-Pyridinyl)propylamine 2HCl is particularly important, as different enantiomers can exhibit distinct pharmacological profiles. Advanced techniques such as chiral HPLC and X-ray crystallography have been employed to confirm the stereochemical configuration, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. These efforts are essential for understanding the compound's mechanism of action and evaluating its safety and efficacy.

Moreover, the pyridine moiety in (S)-1-(4-Pyridinyl)propylamine 2HCl offers a versatile platform for further chemical modifications. Researchers have explored various derivatives of this compound to enhance its pharmacological properties. For instance, incorporating additional functional groups can alter its solubility, bioavailability, and binding affinity to biological targets. Such modifications are crucial for optimizing drug candidates for clinical translation.

The pharmaceutical industry has increasingly recognized the importance of targeting specific biological pathways to develop more effective treatments. (S)-1-(4-Pyridinyl)propylamine 2HCl has been investigated for its potential role in modulating ion channels and G-protein coupled receptors (GPCRs), which are key players in many physiological processes. By understanding how this compound interacts with these targets, scientists can gain insights into developing novel therapeutic strategies.

In conclusion, (S)-1-(4-Pyridinyl)propylamine 2HCl (CAS No. 1311254-93-9) represents a significant advancement in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable compound for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for contributing to the development of innovative treatments for various diseases.